Cas no 39036-04-9 (L-α-Diheptanoyllecithin)

• Product Name: L-α-Diheptanoyllecithin
• CAS No: 39036-04-9
• MF: C₂₂H₄₄NO₈P
• MW: 481.560428619385
• MDL: MFCD00063532
• CID: 323845
• PubChem ID: 24898521
• Update Time: 2025-10-28

L-α-Diheptanoyllecithin Chemical and Physical Properties

Names and Identifiers

• 2-[[(2R)-2,3-diheptanoyloxypropoxy]-oxido-phosphoryl]oxyethyl-trimethyl-azanium
• 1,2-diheptanoyl-sn-glycero-3-phosphocholine
• 07:0 PC
• 1,2-Diheptanoyl-sn-glycero-3-phosphatidylcholin
• 1,2-diheptanoyl-sn-glycero-3-phosphatidylcholine
• DHPC
• Dicaproylphosphatidylcholine
• Dicapryllecithin
• Diheptanoylphosphatidylcholine
• Dihexanoylphosphatidylcholine
• L-A-PHOSPHATIDYLCHOLINE,DIHEPTANOYL
• 2,3-Bis(heptanoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
• phosphatidylcholine (7:0/7:0)
• 07:0 PC (DHPC), 1,2-diheptanoyl-sn-glycero-3-phosphocholine, powder
• (R)-2,3-bis(heptanoyloxy)propyl (2-(trimethylammonio)ethyl) phosphate
• L--Diheptanoyllecithin
• [(2R)-2,3-di(heptanoyloxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate
• 3,5,9-Trioxa-4-phosphahexadecan-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxoheptyl)oxy]-, inner salt, 4-oxide, (R)-
• L-alpha-Diheptanoylphosphatidylcholine
• AS-65800
• 39036-04-9
• alpha-L-Diheptanoylphosphatidylcholine
• DTXSID90959876
• AKOS037646018
• (2R)-2,3-bis(heptanoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
• CHEBI:138195
• Diheptanoyllecithin
• L-alpha-Diheptanoyllecithin
• SCHEMBL79239
• PD086600
• (R)-2,3-bis(heptanoyloxy)propyl 2-(trimethylammonio)ethyl phosphate
• L-?-Diheptanoyllecithin
• LMGP01011238
• PC(7:0/7:0)
• 1,2-Diheptanoyl-sn-glycerol-3-phosphorylcholine
• (2-{[(2R)-2,3-bis(heptanoyloxy)propyl phosphonato]oxy}ethyl)trimethylazanium
• L-Diheptanoylphosphatidylcholine
• G77761
• L-α-Diheptanoyllecithin

• MDL： MFCD00063532
• Inchi： 1S/C22H44NO8P/c1-6-8-10-12-14-21(24)28-18-20(31-22(25)15-13-11-9-7-2)19-30-32(26,27)29-17-16-23(3,4)5/h20H,6-19H2,1-5H3/t20-/m1/s1
• InChI Key： RBFSPQDASPEAID-HXUWFJFHSA-N
• SMILES： P(=O)([O-])(OC[C@@H](COC(CCCCCC)=O)OC(CCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 481.28000
• Monoisotopic Mass: 481.28
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 22
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111A^2
• XLogP3: 3.7

Experimental Properties

• Color/Form: Solid powder
• PSA: 121.00000
• LogP: 4.66020
• Color/Form: 25 mg/mL (850306C-200mg)
  25 mg/mL (850306C-500mg)

L-α-Diheptanoyllecithin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H351-H373
• Warning Statement： P281-P305 + P351 + P338
• Hazardous Material transportation number：UN 1888 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-38-40-48/20-48/22-48/20/22-67-36/38-20-63
• Safety Instruction： S2; S36/37
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R22; R38; R40; R48/20; R48/22; R48/20/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylcholines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphocholines Phosphatidylcholines
• Other Chemical Reagents

Additional information on L-α-Diheptanoyllecithin

L-α-Diheptanoyllecithin (CAS No. 39036-04-9): A Comprehensive Overview

L-α-Diheptanoyllecithin (CAS No. 39036-04-9) is a specialized phospholipid that has garnered significant attention in the fields of biochemistry, pharmaceuticals, and biotechnology. This compound, also known as L-α-Diheptanoylphosphatidylcholine, is a derivative of lecithin, a class of phospholipids that play crucial roles in cellular membranes and various biological processes. In this comprehensive overview, we will delve into the chemical structure, biological functions, and potential applications of L-α-Diheptanoyllecithin.

Chemical Structure and Properties

L-α-Diheptanoyllecithin is characterized by its unique chemical structure, which consists of a glycerol backbone esterified with two heptanoyl (C7:0) fatty acid chains and a phosphorylcholine head group. The molecular formula of L-α-Diheptanoyllecithin is C₂₆H₅₄O₈P, with a molecular weight of approximately 515.68 g/mol. This specific arrangement of fatty acids and the phosphorylcholine head group imparts distinct physical and chemical properties to the compound.

The amphiphilic nature of L-α-Diheptanoyllecithin allows it to form micelles and liposomes in aqueous solutions, making it an excellent emulsifier and stabilizer in various formulations. Its low toxicity and biocompatibility further enhance its utility in pharmaceutical and cosmetic applications.

Biological Functions and Mechanisms

In biological systems, phospholipids like L-α-Diheptanoyllecithin are essential components of cell membranes, where they contribute to membrane fluidity, permeability, and structural integrity. Recent studies have highlighted the role of specific phospholipids in modulating cellular signaling pathways and membrane dynamics. For instance, research published in the Journal of Lipid Research (2021) demonstrated that diacylglycerol derivatives, including those with heptanoyl chains, can influence the activity of protein kinases involved in cell proliferation and differentiation.

L-α-Diheptanoyllecithin has also been shown to have anti-inflammatory properties. A study in the International Journal of Molecular Sciences (2022) reported that this compound can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in macrophages. These findings suggest potential therapeutic applications for L-α-Diheptanoyllecithin in treating inflammatory diseases.

Pharmaceutical Applications

The unique properties of L-α-Diheptanoyllecithin make it a valuable component in drug delivery systems. Liposomes formulated with this phospholipid can enhance the solubility and bioavailability of hydrophobic drugs, thereby improving their therapeutic efficacy. For example, a study published in the European Journal of Pharmaceutics and Biopharmaceutics (2023) demonstrated that liposomes containing L-α-Diheptanoyllecithin significantly increased the oral bioavailability of curcumin, a poorly soluble natural compound with potent anti-inflammatory and antioxidant properties.

Beyond drug delivery, L-α-Diheptanoyllecithin has been explored for its potential as a nutraceutical ingredient. Its ability to support membrane health and reduce inflammation makes it an attractive candidate for dietary supplements aimed at promoting overall well-being. A clinical trial reported in Nutrients (2021) found that supplementation with phosphatidylcholine derivatives, including those with heptanoyl chains, improved cognitive function in elderly subjects.

Cosmetic Applications

In the cosmetic industry, L-α-Diheptanoyllecithin is utilized for its emollient and moisturizing properties. Its ability to form stable emulsions and enhance skin hydration has led to its incorporation into various skincare products such as creams, lotions, and serums. A study published in the International Journal of Cosmetic Science (2022) evaluated the efficacy of a moisturizing cream containing L-α-Diheptanoyllecithin on dry skin conditions. The results showed significant improvements in skin hydration levels and barrier function after eight weeks of use.

Safety Considerations

The safety profile of L-α-Diheptanoyllecithin is well-established through extensive toxicological studies. It has been classified as Generally Recognized as Safe (GRAS) by regulatory agencies such as the U.S. Food and Drug Administration (FDA). However, as with any chemical compound used in pharmaceutical or cosmetic formulations, it is important to conduct thorough safety assessments to ensure its compatibility with specific applications.

In conclusion, L-α-Diheptanoyllecithin (CAS No. 39036-04-9) is a versatile phospholipid with a wide range of applications in biochemistry, pharmaceuticals, biotechnology, and cosmetics. Its unique chemical structure confers valuable properties such as emulsification, stabilization, anti-inflammatory effects, and enhanced drug delivery capabilities. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific fields.